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Compound of Interest

Compound Name: Copper(II) acetate, anhydrous

Cat. No.: B15820261

Get Quote

An In-depth Technical Guide to the Chemical Properties of Cupric Acetate (CAS No. 142-71-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cupric acetate, also known as copper(II) acetate, is an inorganic compound with the chemical

formula Cu(CH₃COO)₂. The anhydrous form is a dark green crystalline solid, while its more

common monohydrate, Cu₂(CH₃COO)₄(H₂O)₂, presents as a bluish-green solid.[1][2] This

compound has a rich history of use as a pigment and fungicide and continues to be a versatile

reagent in modern chemistry.[1][3] In contemporary research and industry, cupric acetate

serves as a catalyst and oxidizing agent in a variety of organic syntheses, including coupling

reactions and as a precursor for the synthesis of other copper compounds.[4][5] This guide

provides a comprehensive overview of the chemical and physical properties of cupric acetate,

detailed experimental protocols for their determination, and visualizations of key reaction

pathways and experimental workflows.
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Identifier Value

CAS Number 142-71-2[3]

Molecular Formula C₄H₆CuO₄[4]

Molecular Weight 181.63 g/mol [4]

Synonyms Copper(II) acetate, Neutral verdigris[3][6]

The hydrated form of cupric acetate exists as a dimer, Cu₂(CH₃COO)₄(H₂O)₂, featuring a

"paddle-wheel" structure where four acetate ligands bridge two copper atoms.[7][8]

Physical Properties
The physical characteristics of cupric acetate are summarized in the table below, providing key

data for its handling and use in experimental settings.

Property Value

Appearance
Dark green crystalline solid (anhydrous); Blue-

green crystalline solid (monohydrate)[1][2]

Melting Point 115 °C (monohydrate)[3]

Boiling Point 240 °C (decomposes)[1][3]

Density 1.88 g/cm³ (monohydrate)[3]

Solubility in Water
7.2 g/100 mL in cold water; 20 g/100 mL in hot

water[1]

Solubility in Other Solvents
Soluble in alcohol; Slightly soluble in ether and

glycerol[1][7]

Refractive Index 1.545 (monohydrate)[1]

Spectroscopic Properties
Spectroscopic analysis is crucial for the characterization of cupric acetate.
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Infrared (IR) Spectroscopy
The IR spectrum of copper(II) acetate monohydrate displays characteristic absorption bands.

The strong, equal intensity absorptions around 1594 cm⁻¹ and 1420 cm⁻¹ correspond to the

asymmetric and symmetric C=O stretching of the acetate group, respectively.[9] The presence

of water in the monohydrate is indicated by a broad absorption band in the region of 3200-3500

cm⁻¹. A peak around 490 cm⁻¹ is attributed to the copper-oxygen (Cu-O) bond.[10]

UV-Visible (UV-Vis) Spectroscopy
In aqueous solutions, cupric acetate exhibits a broad absorption band in the visible region, with

a maximum absorbance around 800 nm, which is responsible for its blue color.[11] The

electronic spectra of cupric acetate are complex and have been the subject of detailed study,

revealing information about its dimeric structure and the interaction between the two copper

centers.[12]

Chemical Properties and Reactivity
Cupric acetate is a versatile reagent in both inorganic and organic chemistry.

Reactivity Profile
Solutions of cupric acetate in water are slightly basic.[3][4] It acts as a base to neutralize acids.

[3][4] While it can act as an oxidizing or reducing agent, this behavior is not its primary mode of

reactivity.[4] Upon heating, it decomposes, emitting acrid smoke and irritating fumes.[4]

Role in Organic Synthesis
Cupric acetate is widely employed as a catalyst and oxidizing agent in various organic

transformations.

Eglinton Reaction: It is used to couple terminal alkynes to form 1,3-diynes.[5] The reaction

proceeds through the formation of copper(I) acetylides, which are then oxidized by copper(II)

acetate.[5]

Synthesis of Ynamines: A related reaction involves the use of cupric acetate in the synthesis

of ynamines from terminal alkynes and amines.[5]
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Oxidizing Agent: It serves as an oxidizing agent in tests for monosaccharides, such as

Barfoed's test.[1]

Experimental Protocols
This section provides detailed methodologies for key experiments related to the

characterization and application of cupric acetate.

Determination of Melting Point
Objective: To determine the melting point of cupric acetate monohydrate.

Materials:

Cupric acetate monohydrate sample

Capillary tubes

Melting point apparatus or Thiele tube with heating oil

Thermometer

Procedure:

Ensure the cupric acetate sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the

sealed end of the tube on a hard surface.[13][14]

Place the capillary tube in the heating block of the melting point apparatus or attach it to a

thermometer immersed in a Thiele tube.[15]

Heat the sample rapidly to about 15-20°C below the expected melting point.[14]

Then, decrease the heating rate to approximately 1-2°C per minute to allow for accurate

observation.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample has melted. This range is the melting point.
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Infrared (IR) Spectroscopy
Objective: To obtain the infrared spectrum of cupric acetate monohydrate.

Materials:

Cupric acetate monohydrate sample

Potassium bromide (KBr), spectroscopic grade

Agate mortar and pestle

Hydraulic press for pellet making

FTIR spectrometer

Procedure:

Dry the cupric acetate sample and KBr to remove any moisture.

In an agate mortar, grind a small amount of the cupric acetate sample with KBr in a ratio of

approximately 1:100.

Place the ground mixture into the die of a hydraulic press and apply pressure to form a

transparent or translucent pellet.

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Analyze the resulting spectrum to identify characteristic absorption bands.

UV-Visible (UV-Vis) Spectroscopy
Objective: To obtain the UV-Visible absorption spectrum of an aqueous solution of cupric

acetate.

Materials:
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Cupric acetate monohydrate

Distilled water

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Quartz cuvettes

Procedure:

Prepare a stock solution of known concentration by accurately weighing cupric acetate

monohydrate and dissolving it in a known volume of distilled water in a volumetric flask.

Prepare a series of standard solutions of lower concentrations by diluting the stock solution.

Fill a quartz cuvette with distilled water to use as a blank.

Record the baseline spectrum of the spectrophotometer with the blank.

Rinse the cuvette with one of the standard solutions and then fill it with the same solution.

Place the cuvette in the spectrophotometer and record the absorption spectrum over a

desired wavelength range (e.g., 400-900 nm).

Repeat the measurement for all standard solutions.

Barfoed's Test for Monosaccharides
Objective: To detect the presence of reducing monosaccharides using cupric acetate.

Materials:

Sample solution to be tested

Barfoed's reagent (a solution of cupric acetate in acetic acid)

Test tubes
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Water bath

Procedure:

To 1 mL of the sample solution in a test tube, add 3 mL of Barfoed's reagent.[4]

Place the test tube in a boiling water bath.[4]

Observe the solution for the formation of a brick-red precipitate of copper(I) oxide.

A positive result for reducing monosaccharides is indicated by the formation of the precipitate

within three minutes.[4] Reducing disaccharides will also give a positive result but at a slower

rate.[4]

Visualizations
Experimental Workflow: Barfoed's Test

Start Prepare Sample
(1 mL in test tube)

Add Barfoed's Reagent
(3 mL of Cu(OAc)₂ in Acetic Acid)

Heat in Boiling
Water Bath

Observe for Precipitate
(up to 3 minutes)

Positive Result:
Brick-red precipitate forms
(Monosaccharide present)

Precipitate forms

Negative Result:
No precipitate within 3 min
(Monosaccharide absent or

 disaccharide present)

No precipitate

Click to download full resolution via product page

Caption: Workflow for detecting monosaccharides using Barfoed's test.

Signaling Pathway: Eglinton Reaction
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Reactants

Intermediates

Products

2 R-C≡C-H
(Terminal Alkyne)

[R-C≡C]₂Cu
(Copper(I) Acetylide)

+ Cu(II)

Cu(OAc)₂
(Cupric Acetate)
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(e.g., Pyridine)

R-C≡C-C≡C-R
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2 Cu(I)OAc

2 HOAc

Click to download full resolution via product page

Caption: Simplified mechanism of the Eglinton reaction for alkyne coupling.

Logical Relationship: Synthesis of Ynamines

Synthesis of Ynamines using Cupric Acetate
Terminal Alkyne (R-C≡C-H)

+ Amine (R'₂NH)
+ Cupric Acetate (Cu(OAc)₂)

Formation of Copper(I) Acetylide
[R-C≡C]Cu

Coupling with Amine

Ynamine
(R-C≡C-NR'₂)

Reduced Copper Species
+ Acetic Acid

Click to download full resolution via product page

Caption: Logical steps in the synthesis of ynamines catalyzed by cupric acetate.
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Safety and Handling
Cupric acetate is harmful if swallowed and can cause irritation to the skin, eyes, and respiratory

tract.[16] It is essential to use appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat.[16] Work should be conducted in a

well-ventilated area, such as a fume hood, to minimize inhalation of dust.[16] Store in a cool,

dry, well-ventilated place away from incompatible materials like strong oxidizing agents.[16]

Conclusion
Cupric acetate (CAS No. 142-71-2) is a compound with a significant profile of chemical and

physical properties that make it a valuable tool in various scientific disciplines. Its role as a

catalyst and reagent in organic synthesis, coupled with its well-defined physical and

spectroscopic characteristics, ensures its continued importance in research and development.

This guide provides the foundational technical information required by professionals working

with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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